Cas no 19188-31-9 (2-amino-9-(3-aminophenyl)-3h-purin-6-one;hydrochloride)

• Product Name: 2-amino-9-(3-aminophenyl)-3h-purin-6-one;hydrochloride
• CAS No: 19188-31-9
• MF: C₁₁H₁₁ClN₆O
• MW: 278.697639703751
• CID: 907875
• PubChem ID: 135539668
• Update Time: 2025-04-19

2-amino-9-(3-aminophenyl)-3h-purin-6-one;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-9-(3-aminophenyl)-3H-purin-6-one,hydrochloride
• 2-amino-9-(3-aminophenyl)-3h-purin-6-one
• hydrochloride
• NSC210474
• NSC-210474
• 2-Amino-9-(3-aminophenyl)-3,9-dihydro-6H-purin-6-one--hydrogen chloride (1/1)
• 19188-31-9
• DTXSID50638756
• 2-amino-9-(3-aminophenyl)-3h-purin-6-one;hydrochloride

• Inchi： 1S/C11H10N6O.ClH/c12-6-2-1-3-7(4-6)17-5-14-8-9(17)15-11(13)16-10(8)18;/h1-5H,12H2,(H3,13,15,16,18);1H
• InChI Key： VPUVRGYLGHGIDQ-UHFFFAOYSA-N
• SMILES： Cl.O=C1C2=C(N=C(N)N1)N(C=N2)C1C=CC=C(C=1)N

Computed Properties

• Exact Mass: 242.0918
• Monoisotopic Mass: 278.0682867g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 384
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 111Ų

Experimental Properties

• PSA: 111.32